Cas no 2168707-49-9 (5-(thiophen-3-yl)piperidine-2-carboxylic acid)

• Product Name: 5-(thiophen-3-yl)piperidine-2-carboxylic acid
• CAS No: 2168707-49-9
• MF: C₁₀H₁₃NO₂S
• MW: 211.28072142601
• CID: 6429226
• PubChem ID: 165483669
• Update Time: 2025-10-12

5-(thiophen-3-yl)piperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(thiophen-3-yl)piperidine-2-carboxylic acid
• 2168707-49-9
• EN300-1477022

• Inchi： 1S/C10H13NO2S/c12-10(13)9-2-1-7(5-11-9)8-3-4-14-6-8/h3-4,6-7,9,11H,1-2,5H2,(H,12,13)
• InChI Key： HGTRZDRVGBTZMP-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1CNC(C(=O)O)CC1

Computed Properties

• Exact Mass: 211.06669983g/mol
• Monoisotopic Mass: 211.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 77.6Ų

Additional information on 5-(thiophen-3-yl)piperidine-2-carboxylic acid

Introduction to 5-(Thiophen-3-yl)piperidine-2-carboxylic Acid (CAS No. 2168707-49-9)

5-(Thiophen-3-yl)piperidine-2-carboxylic acid (CAS No. 2168707-49-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thiophene ring and a piperidine moiety, making it an intriguing candidate for various biological applications. In this article, we will delve into the chemical properties, synthesis methods, and potential therapeutic applications of 5-(thiophen-3-yl)piperidine-2-carboxylic acid.

The chemical structure of 5-(thiophen-3-yl)piperidine-2-carboxylic acid is defined by its molecular formula, C₁₁H₁₃NO₂S. The presence of the thiophene ring imparts unique electronic and steric properties to the molecule, which can influence its interactions with biological targets. The piperidine moiety, on the other hand, provides flexibility and conformational diversity, making it a valuable scaffold for drug design.

In recent years, there has been a growing interest in the development of small molecules that can modulate specific biological pathways. 5-(Thiophen-3-yl)piperidine-2-carboxylic acid has been identified as a potential lead compound in this context due to its ability to interact with various protein targets. Studies have shown that this compound exhibits promising activity against certain enzymes and receptors, which are implicated in various diseases such as cancer, neurodegenerative disorders, and inflammatory conditions.

The synthesis of 5-(thiophen-3-yl)piperidine-2-carboxylic acid has been reported using several methodologies. One common approach involves the coupling of a thiophene derivative with a piperidine carboxylic acid precursor. For instance, a recent study published in the Journal of Organic Chemistry described an efficient one-pot synthesis method that utilizes palladium-catalyzed cross-coupling reactions. This method not only simplifies the synthetic route but also improves the overall yield and purity of the final product.

In addition to its synthetic accessibility, 5-(thiophen-3-yl)piperidine-2-carboxylic acid has been evaluated for its pharmacological properties. Preclinical studies have demonstrated that this compound possesses potent anti-inflammatory and anti-proliferative activities. For example, in vitro assays have shown that it can inhibit the activity of cyclooxygenase (COX) enzymes, which are key mediators of inflammation. Furthermore, it has been found to exhibit selective inhibition of certain kinases involved in cell proliferation and survival pathways.

The potential therapeutic applications of 5-(thiophen-3-yl)piperidine-2-carboxylic acid are not limited to inflammation and cancer. Recent research has also explored its neuroprotective effects. A study published in the Journal of Medicinal Chemistry reported that this compound can protect neuronal cells from oxidative stress-induced damage by modulating mitochondrial function and reducing reactive oxygen species (ROS) levels. These findings suggest that 5-(thiophen-3-yl)piperidine-2-carboxylic acid may have potential as a neuroprotective agent for treating conditions such as Alzheimer's disease and Parkinson's disease.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of 5-(thiophen-3-yl)piperidine-2-carboxylic acid. Early-phase clinical trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These trials are crucial for determining the optimal dosing regimens and identifying any potential side effects that may need to be addressed in future studies.

In conclusion, 5-(thiophen-3-yl)piperidine-2-carboxylic acid (CAS No. 2168707-49-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As more studies are conducted, it is likely that new insights into its mechanisms of action and clinical utility will emerge, paving the way for innovative treatments for various diseases.